Cas no 900002-05-3 (ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- octadecafluoro-1,9-bis(trifluoromethoxy)-nonane
- ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
-
- Inchi: 1S/C11F24O2/c12-1(13,2(14,15)4(18,19)6(22,23)8(26,27)36-10(30,31)32)3(16,17)5(20,21)7(24,25)9(28,29)37-11(33,34)35
- InChI Key: RCYPMLSOAPOKSK-UHFFFAOYSA-N
- SMILES: C(F)(F)(OC(F)(F)F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)OC(F)(F)F
Experimental Properties
- Boiling Point: 161.77°C (rough estimate)
ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2800-0013-4mg |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-5mg |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-3mg |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-5μmol |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-2μmol |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-1mg |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2800-0013-2mg |
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate |
900002-05-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 |
ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Related Literature
-
1. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
-
Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
-
Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
-
Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
-
Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
Additional information on ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
Recent Advances in the Study of Ethyl 4-(2-Methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 900002-05-3)
Ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 900002-05-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound belongs to the dihydropyrimidine class, which is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. Recent synthetic approaches have optimized the production of ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate, enabling higher yields and purity. These advancements are critical for its further exploration in preclinical and clinical studies.
In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may also modulate key signaling pathways associated with cancer cell proliferation, making it a candidate for further investigation in oncology.
Structural modifications of ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate have been explored to enhance its pharmacokinetic properties. Recent studies have focused on improving its solubility and bioavailability, which are essential for its therapeutic efficacy. Computational modeling and molecular docking studies have provided insights into the compound's interaction with target proteins, guiding the design of more potent derivatives.
Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcome these hurdles and advance the compound's development.
In conclusion, ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate represents a promising candidate for drug discovery, with recent studies underscoring its therapeutic potential. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be essential to unlock its full potential in the treatment of various diseases.
900002-05-3 (ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate) Related Products
- 899991-10-7(1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 30764-59-1((4-ethylphenyl)-(furan-2-yl)methanone)
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)
- 1361911-19-4(5-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine)
- 98816-16-1(2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 2476465-11-7(5-Thiazolecarboxylic acid, 2-[3-(ethoxycarbonyl)-4-(2-methylpropoxy)phenyl]-4-methyl-)
- 938014-02-9(N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide)
- 1806968-99-9(4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine)
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)



